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Introduction
GSK4028 is the enantiomeric negative control for GSK4027, a potent and selective chemical

probe for the bromodomains of p300/CBP-associated factor (PCAF, also known as KAT2B) and

general control nonderepressible 5 (GCN5, also known as KAT2A).[1][2] As histone

acetyltransferases (HATs), PCAF and GCN5 play a crucial role in epigenetic regulation of gene

transcription and are implicated in various cellular processes, including inflammation, cell cycle

control, and DNA damage repair. GSK4027 serves as a valuable tool to investigate the cellular

functions of the PCAF/GCN5 bromodomains. In any cell-based experiment using GSK4027,

GSK4028 is an essential reagent to differentiate between on-target effects of PCAF/GCN5

bromodomain inhibition and any potential off-target or non-specific effects of the chemical

scaffold.

Mechanism of Action
GSK4027 binds to the acetyl-lysine binding pocket of the PCAF and GCN5 bromodomains,

preventing their interaction with acetylated histone tails and other acetylated proteins. This

disrupts the recruitment of PCAF/GCN5-containing complexes to chromatin, thereby
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modulating gene expression. GSK4028, as the inactive (S,S)-enantiomer, does not

productively engage with the PCAF/GCN5 bromodomains and is therefore not expected to

elicit biological effects mediated by the inhibition of these targets.[1][2]

Data Presentation
Table 1: In Vitro and Cellular Potency of GSK4027 and
GSK4028

Compound Target(s) Assay Type Potency Reference

GSK4027
PCAF/GCN5

Bromodomains

TR-FRET (in

vitro)

pIC50 = 7.4 (for

PCAF)
[3]

PCAF/GCN5

Bromodomains

BROMOscan (in

vitro)

Ki = 1.4 nM (for

both)
[1]

PCAF

Bromodomain

NanoBRET

(cellular)
IC50 = 60 nM [1][2]

GSK4028
PCAF/GCN5

Bromodomains

TR-FRET (in

vitro)

pIC50 = 4.9 (for

PCAF)
N/A

Note: The cellular potency of GSK4028 is not typically determined as it is designed to be

inactive. In cell-based assays, GSK4028 should be used at the same concentrations as

GSK4027 and is expected to show no significant activity.

Signaling Pathways
The following diagram illustrates the role of PCAF/GCN5 in transcriptional activation and the

mechanism of inhibition by GSK4027.
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Caption: PCAF/GCN5 signaling and inhibition by GSK4027/GSK4028.

Experimental Protocols
NanoBRET™ Target Engagement Assay for PCAF/GCN5
This protocol is to quantitatively assess the binding of GSK4027 and its negative control

GSK4028 to the PCAF bromodomain in living cells.

Materials:

HEK293 cells
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Plasmid encoding NanoLuc®-PCAF fusion protein

Plasmid encoding HaloTag®-Histone H3.3 fusion protein

FuGENE® HD Transfection Reagent

Opti-MEM® I Reduced Serum Medium

DMEM with 10% FBS

GSK4027 and GSK4028 (dissolved in DMSO)

NanoBRET™ Nano-Glo® Substrate

HaloTag® NanoBRET™ 618 Ligand

White, 96-well assay plates

Luminometer capable of measuring luminescence at two wavelengths

Experimental Workflow Diagram:
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1. Co-transfect HEK293 cells with
NanoLuc-PCAF and HaloTag-Histone H3.3 plasmids

2. Culture cells for 24 hours

3. Harvest and resuspend cells in Opti-MEM

4. Add HaloTag 618 Ligand

5. Dispense cells into 96-well plate

6. Add GSK4027, GSK4028, or DMSO control

7. Incubate for 2 hours

8. Add Nano-Glo Substrate

9. Read luminescence at 460nm and >600nm

10. Calculate BRET ratio and generate dose-response curves

Click to download full resolution via product page

Caption: Workflow for the PCAF/GCN5 NanoBRET™ Target Engagement Assay.
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Procedure:

Cell Transfection: Co-transfect HEK293 cells with the NanoLuc®-PCAF and HaloTag®-

Histone H3.3 expression vectors using FuGENE® HD Transfection Reagent according to the

manufacturer's protocol.

Cell Culture: Culture the transfected cells for 24 hours in DMEM with 10% FBS.

Cell Preparation: Harvest the cells and resuspend them in Opti-MEM® I medium.

Ligand Addition: Add the HaloTag® NanoBRET™ 618 Ligand to the cell suspension at the

desired final concentration.

Plating: Dispense the cell suspension into the wells of a white 96-well plate.

Compound Treatment: Add serial dilutions of GSK4027, GSK4028, or DMSO (vehicle

control) to the wells. A typical concentration range for GSK4027 would be from 1 nM to 100

µM. Use the same concentration range for GSK4028.

Incubation: Incubate the plate at 37°C in a CO2 incubator for 2 hours.

Substrate Addition: Add the NanoBRET™ Nano-Glo® Substrate to all wells.

Measurement: Read the luminescence at 460 nm (donor emission) and >600 nm (acceptor

emission) using a luminometer.

Data Analysis: Calculate the NanoBRET™ ratio by dividing the acceptor signal by the donor

signal. Plot the BRET ratio against the logarithm of the compound concentration and fit the

data to a four-parameter log-logistic curve to determine the IC50 value. GSK4027 should

yield a dose-dependent decrease in the BRET signal, while GSK4028 should have no

significant effect.

Macrophage Cytokine Release Assay
This protocol is to assess the functional consequences of PCAF/GCN5 bromodomain inhibition

on inflammatory responses in macrophages.

Materials:
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Mouse bone marrow cells or human CD14+ monocytes

Macrophage colony-stimulating factor (M-CSF)

RPMI 1640 medium with 10% FBS

GSK4027 and GSK4028 (dissolved in DMSO)

Lipopolysaccharide (LPS)

ELISA kits for desired cytokines (e.g., TNF-α, IL-6)

96-well cell culture plates

Experimental Workflow Diagram:
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1. Differentiate bone marrow cells or monocytes
into macrophages with M-CSF for 5-7 days

2. Add GSK4027, GSK4028, or DMSO during differentiation (optional)

3. Seed macrophages into 96-well plates

4. Pre-treat with GSK4027, GSK4028, or DMSO for 2 hours

5. Stimulate with LPS (e.g., 100 ng/mL)

6. Incubate for 6-24 hours

7. Collect supernatant

8. Measure cytokine levels by ELISA

9. Analyze and compare cytokine production

Click to download full resolution via product page

Caption: Workflow for the Macrophage Cytokine Release Assay.
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Procedure:

Macrophage Differentiation: Differentiate mouse bone marrow cells or human CD14+

monocytes into macrophages by culturing them in RPMI 1640 supplemented with 10% FBS

and M-CSF for 5-7 days.

Compound Treatment during Differentiation (Optional): To assess the effects on macrophage

differentiation, GSK4027, GSK4028, or DMSO can be added to the culture medium at the

beginning of the differentiation process.

Cell Seeding: Once differentiated, seed the macrophages into 96-well plates at an

appropriate density.

Pre-treatment: Pre-treat the macrophages with various concentrations of GSK4027,

GSK4028, or DMSO for 2 hours.

Stimulation: Stimulate the cells with LPS (e.g., 100 ng/mL) to induce an inflammatory

response. Include an unstimulated control group.

Incubation: Incubate the plates for 6-24 hours, depending on the cytokine of interest.

Supernatant Collection: Carefully collect the cell culture supernatant from each well.

Cytokine Measurement: Quantify the concentration of secreted cytokines (e.g., TNF-α, IL-6)

in the supernatant using specific ELISA kits according to the manufacturer's instructions.

Data Analysis: Compare the levels of cytokine production between the different treatment

groups. GSK4027 may modulate the production of certain cytokines, while GSK4028 is

expected to have no effect compared to the vehicle control.

Conclusion
GSK4028 is an indispensable tool for rigorously validating the on-target effects of the

PCAF/GCN5 bromodomain probe, GSK4027, in cell-based assays. By consistently including

this inactive enantiomer as a negative control, researchers can confidently attribute the

observed cellular phenotypes to the specific inhibition of PCAF and GCN5 bromodomains,

thereby ensuring the reliability and reproducibility of their findings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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